
Personal protective equipment for handling
1,1,3-Trichloro-1-butene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1,3-Trichloro-1-butene

Cat. No.: B079411 Get Quote

Essential Safety and Handling Guide for 1,1,3-
Trichloro-1-butene
Disclaimer: Information on the specific hazards and handling of 1,1,3-Trichloro-1-butene is

limited. This guide is based on available data for structurally similar compounds, such as other

chlorinated butenes. It is imperative to handle this chemical with extreme caution and consult

with a qualified safety professional before use.

This document provides essential guidance on the safe handling, personal protective

equipment (PPE), and disposal of 1,1,3-Trichloro-1-butene, tailored for researchers,

scientists, and drug development professionals. Due to the absence of a comprehensive Safety

Data Sheet (SDS) for this specific compound, a conservative approach based on related

hazardous chemicals is strongly recommended.

Potential Hazards
Based on data for related chlorinated alkenes, 1,1,3-Trichloro-1-butene is anticipated to be:

Flammable: Vapors may form explosive mixtures with air.[1][2]

Corrosive and Irritant: May cause severe burns and irritation upon contact with skin and

eyes.[1][3]
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Harmful if Swallowed or Inhaled: May cause irritation to the digestive and respiratory tracts.

[1][2]

Toxic to Aquatic Life: May have long-lasting harmful effects on aquatic organisms.[2][4]

Suspected Carcinogen: Some chlorinated hydrocarbons are suspected of causing cancer.[2]

[3]

Quantitative Data Summary
The following table summarizes key quantitative data for 1,1,3-Trichloro-1-butene and a

related compound, providing a basis for risk assessment.

Property
Value for 1,1,3-Trichloro-1-
butene

Notes

Molecular Formula C4H5Cl3 [5]

Molecular Weight 159.44 g/mol [5]

Boiling Point 158.5°C at 760 mmHg [5]

Flash Point 76.6°C [5]

Density 1.301 g/cm³ [5]

Vapor Pressure 3.39 mmHg at 25°C [5]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical. The following table summarizes the recommended

PPE for handling 1,1,3-Trichloro-1-butene.
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PPE Category Specification

Eye and Face Chemical safety goggles and a face shield.[1][6]

Hand

Chemical-resistant gloves (e.g., Butyl rubber,

Viton®). Consult the glove manufacturer's

resistance data. Double gloving is

recommended.[1][7][8]

Body

Flame-retardant lab coat and a chemical-

resistant apron. For larger quantities or

significant risk of splashing, a chemical-resistant

suit is advised.[1][6][9]

Respiratory

Work must be conducted in a certified chemical

fume hood. If vapor concentrations may exceed

exposure limits, a NIOSH-approved respirator

with an organic vapor cartridge is necessary.[1]

[3][8]

Footwear Closed-toe, chemical-resistant shoes.[1][7]

Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible and functional.[1][7]

Remove all potential ignition sources from the work area.[2][10][11]

Have appropriate spill control materials (e.g., absorbent pads, neutralizer) readily available.

[1]

2. Handling:

Wear all required PPE as specified in the table above.

Ground and bond all containers and transfer equipment to prevent static discharge.[1][11]
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Use only non-sparking tools.[2][10]

Avoid inhaling vapors and direct contact with skin and eyes.[1][2]

Keep containers tightly closed when not in use.[1][10]

Work with the smallest quantity of the chemical necessary for the experiment.

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and bases.[1][10][11]

Keep containers tightly sealed and clearly labeled.[1][12]

Store in a designated flammable liquids cabinet.[1]

Spill and Emergency Procedures
Small Spills:

Absorb the spill with an inert material (e.g., sand, vermiculite).[10][11]

Collect the contaminated material in a sealed, labeled container for hazardous waste

disposal.[1][10]

Ventilate the area and wash the spill site after the material has been removed.[1]

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.

In Case of Contact:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[2][10]
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Skin: Immediately flush the affected area with large amounts of water for at least 15

minutes while removing contaminated clothing. Seek medical attention.[2][10]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[3][10]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[3][10]

Disposal Plan
All waste containing 1,1,3-Trichloro-1-butene must be treated as hazardous waste.

Waste Segregation: Keep halogenated organic waste separate from non-halogenated waste

streams to facilitate proper disposal.[1]

Containerization: Use a designated, compatible, and properly labeled hazardous waste

container. The container must be kept closed except when adding waste.[1][10]

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations. Do not allow the chemical

to enter drains or waterways.[1][12]

Workflow Visualization
The following diagram illustrates the safe handling workflow for 1,1,3-Trichloro-1-butene.
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Safe Handling Workflow for 1,1,3-Trichloro-1-butene
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Caption: Workflow for the safe handling of 1,1,3-Trichloro-1-butene from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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